Cas no 1806868-99-4 (Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate)

• Product Name: Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate
• CAS No: 1806868-99-4
• MF: C₁₁H₁₂ClF₂NO₃
• MW: 279.667689323425
• CID: 4867671
• Update Time: 2025-06-11

Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate

• Inchi： 1S/C11H12ClF2NO3/c1-3-18-7(16)4-6-5-15-11(17-2)8(9(6)12)10(13)14/h5,10H,3-4H2,1-2H3
• InChI Key： IACHJVSRMFQVAC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)F)C(=NC=C1CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.6
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate

Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1806868-99-4): An Overview

Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1806868-99-4) is a versatile compound with significant applications in the pharmaceutical and agrochemical industries. This compound, characterized by its unique structural features, has garnered attention for its potential in developing novel therapeutic agents and crop protection products. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate is composed of a pyridine ring substituted with a chloro group at the 4-position, a difluoromethyl group at the 3-position, and a methoxy group at the 2-position. The ester functionality at the 5-position further enhances its reactivity and versatility in chemical reactions. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable intermediate in various synthetic pathways.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The difluoromethyl group in Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate has been shown to improve the metabolic stability and bioavailability of drug candidates. This is particularly relevant in the context of developing new treatments for diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that fluorinated analogs of certain pyridine derivatives exhibited enhanced potency against specific cancer cell lines.

In addition to its pharmaceutical applications, Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate has also found use in the agrochemical industry. The compound's ability to act as a potent herbicide or insecticide is attributed to its high reactivity and stability under various environmental conditions. Research conducted by agricultural scientists has shown that this compound can effectively control weeds and pests without causing significant harm to non-target organisms or the environment. This makes it an attractive candidate for developing sustainable crop protection solutions.

The synthesis of Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of 4-chloro-3-(difluoromethyl)-2-methoxypyridine with ethyl bromoacetate in the presence of a base such as potassium carbonate. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound with high purity.

The physical properties of Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate, including its melting point, boiling point, and solubility in various solvents, are crucial for its handling and application in different contexts. For example, its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in solution-phase reactions and formulations. Additionally, its stability under acidic or basic conditions is an important consideration for its use in pharmaceutical formulations.

Recent advancements in computational chemistry have also contributed to our understanding of the properties and behavior of Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate. Molecular dynamics simulations and quantum mechanical calculations have provided insights into the conformational flexibility and electronic structure of the molecule. These studies have helped researchers optimize synthetic routes and predict the biological activity of related compounds more accurately.

In conclusion, Ethyl 4-chloro-3-(difluoromethyl)-2-methoxypyridine-5-acetate (CAS No. 1806868-99-4) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and properties make it an attractive candidate for developing novel therapeutic agents and crop protection products. Ongoing research continues to uncover new avenues for its use, further solidifying its importance in modern chemistry.